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Compound of Interest

Compound Name: SC-53116 hydrochloride

Cat. No.: B137555 Get Quote

This guide provides a comprehensive comparison of the performance and cross-reactivity of

the Thy-1 (OX7) monoclonal antibody, catalog number sc-53116, from Santa Cruz

Biotechnology. It is intended for researchers, scientists, and drug development professionals to

evaluate its suitability for detecting the Thy-1 cell surface antigen in various species and

applications.

Product Overview: Thy-1 (OX7) Antibody (sc-53116)
The Thy-1 (OX7), sc-53116, is a murine IgG1 kappa monoclonal antibody raised against the

Thy-1 antigen from rat thymocytes.[1] It is widely used for the detection of the Thy-1.1 antigenic

determinant.[1] This antibody is recommended for use in a variety of immunological

applications, including Western Blotting (WB), Immunohistochemistry (IHC) on paraffin-

embedded sections, Immunofluorescence (IF), Immunoprecipitation (IP), and Flow Cytometry

(FCM).[1][2]
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Attribute Specification

Host Species Mouse

Clone OX7

Isotype IgG1 kappa

Immunogen Rat thymocyte Thy-1 antigen[1]

Target Thy-1 (CD90)

Species Reactivity Human, Mouse, Rat[1][2]

Applications WB, IHC(P), IF, IP, FCM[1][2]

Cross-Reactivity and Performance Data
The Thy-1 (OX7) antibody (sc-53116) is marketed for its cross-reactivity with human, mouse,

and rat Thy-1. The following tables summarize the available performance data across these

species for key applications.

Table 1: Western Blot (WB) Performance

Species Sample Type
Predicted
Band Size
(kDa)

Observed
Performance

Recommended
Starting
Dilution

Rat Brain Extract 25-37
Strong, clear

band reported.[2]
1:200[1][2]

Mouse Brain Extract 25-37
Clear band

observed.[2]
1:200[1][2]

Human
Mesenchymal

Stem Cell Lysate
25-37

Faint bands

reported at

1:1000,

suggesting a

higher

concentration

may be needed.

[2]

1:200[1][2]
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Table 2: Immunohistochemistry (IHC) Performance
Species Tissue Staining Pattern

Recommended
Starting Dilution

Human Cerebral Cortex Neuropil staining.[2] 1:50[1][2]

Mouse Brain

Cytoplasmic staining

of neuronal and glial

cells.[2]

1:50[1][2]

Rat Brain
Clear signal reported

in brain tissue.[2]
1:50[1][2]

Table 3: Flow Cytometry (FCM) Performance
Species Cell Type Performance

Recommended
Concentration

Rat
Thymocytes, Spleen

Cells

High percentage of

stained cells.

1 µg per 1x10^6

cells[1][2]

Mouse
Thy-1.1 expressing

cells

Expected to be

reactive.

1 µg per 1x10^6

cells[1][2]

Human Various
Reported to be

reactive.

1 µg per 1x10^6

cells[1][2]

Comparison with Alternative Thy-1 Antibodies
Several other monoclonal antibodies targeting the Thy-1 antigen are available. The choice of

antibody may depend on the specific application, the species being studied, and the desired

epitope.

Table 4: Comparison of Common Thy-1 Antibody Clones
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Clone Host Species Cross-Reactivity Key Features

OX7 (sc-53116) Mouse
Human, Mouse (Thy-

1.1), Rat

Well-characterized for

broad species

reactivity.

HIS51 Mouse Mouse (Thy-1.1), Rat

Strong reactivity

reported in rat and

Thy-1.1 mouse

strains.

M5/49.4.1 Rat
Mouse (Thy-1.1 and

Thy-1.2)

Recognizes both

common mouse

alleles of Thy-1.

Experimental Protocols
Below are representative protocols for key applications using the Thy-1 (OX7) antibody (sc-

53116). These should be optimized for specific experimental conditions.

Western Blotting Protocol
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Sample Preparation Electrophoresis & Transfer Immunodetection

1. Lyse cells/tissue in RIPA buffer

2. Quantify protein concentration (BCA assay)

3. Denature protein with Laemmli buffer at 95°C for 5 min

4. Load 20-30 µg protein onto SDS-PAGE gel

5. Run gel at 120V for 90 min

6. Transfer to PVDF membrane at 100V for 60 min

7. Block membrane with 5% non-fat milk in TBST for 1 hr

8. Incubate with sc-53116 (1:200 - 1:1000) overnight at 4°C

9. Wash 3x with TBST

10. Incubate with HRP-conjugated secondary antibody (1:2000) for 1 hr

11. Wash 3x with TBST

12. Detect with ECL substrate
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Tissue Preparation Staining

1. Deparaffinize and rehydrate sections

2. Perform heat-induced epitope retrieval (e.g., citrate buffer pH 6.0)

3. Block endogenous peroxidase with 3% H2O2

4. Block with 5% normal goat serum

5. Incubate with sc-53116 (1:50 - 1:500) overnight at 4°C

6. Wash 3x with PBS

7. Incubate with biotinylated secondary antibody

8. Wash 3x with PBS

9. Incubate with HRP-streptavidin complex

10. Wash 3x with PBS

11. Develop with DAB substrate

12. Counterstain with hematoxylin

13. Dehydrate and mount
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Cell Preparation Staining Analysis

1. Harvest single-cell suspension

2. Wash cells with FACS buffer (PBS + 2% FBS)

3. Block Fc receptors with Fc block

4. Incubate with sc-53116 (1 µg/10^6 cells) for 30 min on ice

5. Wash 2x with FACS buffer

6. Incubate with fluorochrome-conjugated secondary antibody for 30 min on ice (if primary is unconjugated)

if needed

7. Wash 2x with FACS buffer

8. Resuspend in FACS buffer for analysis

9. Acquire events on a flow cytometer

10. Gate on live, single cells and analyze Thy-1 expression
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Experimental Design

Antibody Choice

Target Species?

Mouse Strain?

Mouse

OX7 (sc-53116)
Human, Rat, Mouse (Thy-1.1)

Human or Rat

Application?

WB, IHC, FCM

M5/49.4.1
Mouse (Thy-1.1 & Thy-1.2)

FCM, In vivo

Other Clones

Specific needs

Thy-1.1 Thy-1.2 or unknown

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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